1,2-Dilauroyl-sn-glycero-3-phosphocholine
1,2-Dilauroyl-sn-glycero-3-phosphocholine
1,2-dilauroyl-sn-glycero-3-phosphocholine is a phosphatidylcholine 24:0 in which the acyl groups at positions 1 and 2 are specified as lauroyl (dodecanoyl). It has a role as a LRH-1 agonist. It is a phosphatidylcholine 24:0 and a dodecanoate ester. It is a conjugate base of a 1,2-dilauroyl-sn-glycero-3-phosphocholine(1+).
Brand Name:
Vulcanchem
CAS No.:
18194-25-7
VCID:
VC0033377
InChI:
InChI=1S/C32H64NO8P/c1-6-8-10-12-14-16-18-20-22-24-31(34)38-28-30(29-40-42(36,37)39-27-26-33(3,4)5)41-32(35)25-23-21-19-17-15-13-11-9-7-2/h30H,6-29H2,1-5H3/t30-/m1/s1
SMILES:
CCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC
Molecular Formula:
C32H64NO8P
Molecular Weight:
621.8 g/mol
1,2-Dilauroyl-sn-glycero-3-phosphocholine
CAS No.: 18194-25-7
Reference Standards
VCID: VC0033377
Molecular Formula: C32H64NO8P
Molecular Weight: 621.8 g/mol
| CAS No. | 18194-25-7 |
|---|---|
| Product Name | 1,2-Dilauroyl-sn-glycero-3-phosphocholine |
| Molecular Formula | C32H64NO8P |
| Molecular Weight | 621.8 g/mol |
| IUPAC Name | [(2R)-2,3-di(dodecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C32H64NO8P/c1-6-8-10-12-14-16-18-20-22-24-31(34)38-28-30(29-40-42(36,37)39-27-26-33(3,4)5)41-32(35)25-23-21-19-17-15-13-11-9-7-2/h30H,6-29H2,1-5H3/t30-/m1/s1 |
| Standard InChIKey | IJFVSSZAOYLHEE-SSEXGKCCSA-N |
| Isomeric SMILES | CCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC |
| SMILES | CCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC |
| Appearance | Unit:100 mgSolvent:nonePurity:98+%Physical solid |
| Description | 1,2-dilauroyl-sn-glycero-3-phosphocholine is a phosphatidylcholine 24:0 in which the acyl groups at positions 1 and 2 are specified as lauroyl (dodecanoyl). It has a role as a LRH-1 agonist. It is a phosphatidylcholine 24:0 and a dodecanoate ester. It is a conjugate base of a 1,2-dilauroyl-sn-glycero-3-phosphocholine(1+). |
| Synonyms | 1,2-dilauroyl-sn-glycero-3-phosphocholine 1,2-dilauroylphosphatidylcholine 1,2-dilauroylphosphatidylcholine, (+-)-isomer 1,2-dilauroylphosphatidylcholine, (R)-isomer 1,2-DLPC dilauroyl lecithin dilauroylphosphatidylcholine dilaurylphosphatidylcholine |
| Reference | 1. H. Lin et al. “The Grapefruit Juice Effect Is Not Limited to Cytochrome P450 (P450) 3A4: Evidence for Bergamottin-Dependent Inactivation, Heme Destruction, and Covalent Binding to Protein in P450s 2B6 and 3A5” JPET, Vol. 313 pp. 154-164, 2005 2. M. Billah and J. Anthes “The regulation and cellular functions of phosphatidylcholine hydrolysis” Biochemistry Journal, Vol. 269 pp. 281-291, 19903. J. Exton “Signaling through Phosphatidylcholine Breakdown” The Journal of Biological Chemistry, Vol. 265(1) pp. 1-4, 19904. Z. Li and D. Vance “Phosphatidylcholine and choline homeostasis” Journal of Lipid Research, Vol. 49 pp. 1187-1194, 2008 |
| PubChem Compound | 512874 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume